Cas no 879487-88-4 (4-iodo-1-[2-(oxan-2-yloxy)ethyl]-1H-pyrazole)

• Product Name: 4-iodo-1-[2-(oxan-2-yloxy)ethyl]-1H-pyrazole
• CAS No: 879487-88-4
• MF: C₁₀H₁₅IN₂O₂
• MW: 322.142774820328
• CID: 1080367
• PubChem ID: 59341852
• Update Time: 2025-04-20

4-iodo-1-[2-(oxan-2-yloxy)ethyl]-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-1-(2-((tetrahydro-2H-pyran-2-yl)oxy)ethyl)-1H-pyrazole
• 4-iodo-1-(2-(tetrahydro-2H-pyran-2-yloxy)ethyl)-1H-pyrazole
• 4-iodo-1-[2-(oxan-2-yloxy)ethyl]pyrazole
• 4-Iodo-1-[2-(tetrahydro-2H-pyran-2-yloxy)ethyl]-1H-pyrazole
• 4-iodo-1-[2-(oxan-2-yloxy)ethyl]-1H-pyrazole
• HVRQFISDBJZTGY-UHFFFAOYSA-N
• 4-Iodo-1-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethyl]-1H-pyrazole
• 4-iodo-1-[2-(tetrahydro-pyran-2-yloxy)-ethyl]-1H-pyrazole
• SCHEMBL299606
• CS-0456850
• 4-Iodo-1[2-(tetrahydro-pyran-2-yloxy)-ethyl]-1H-pyrazole
• A1-25876
• 879487-88-4
• DTXSID201183116
• DB-332351

• MDL： MFCD16619493
• Inchi： 1S/C10H15IN2O2/c11-9-7-12-13(8-9)4-6-15-10-3-1-2-5-14-10/h7-8,10H,1-6H2
• InChI Key： HVRQFISDBJZTGY-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)CCOC1CCCCO1

Computed Properties

• Exact Mass: 322.01800
• Monoisotopic Mass: 322.01783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.28000
• LogP: 2.03090